4-Hydroxy-3-methylphenyl thiocyanate
Cat. No. B030321
Key on ui cas rn:
3774-53-6
M. Wt: 165.21 g/mol
InChI Key: WEAMLHXSIBDPGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08822519B2
Procedure details
In a 250 ml three-necked flask with a constant-pressure dropping funnel, to a stirred mixture of lithium aluminum tetrahydride (LiAlH4, 1.0 g, 26.3 mmol) and tetrahydrofuran (30 ml) was added dropwise at 0° C. a solution of 3-methyl-4-hydroxy-phenyl thiocyanic acid (1.7 g, 10.3 mmol) in tetrahydrofuran (THF, 30 ml). After 30 min of stirring at 0° C. and another 2 hours of stirring at room temperature, the reaction was quenched by addition of broken ice in an ice water bath. The value of pH of the mixture was adjusted to 3-4 by adding 6 M hydrochloric acid, and then the aqueous phase was extracted with ethyl acetate (3×100 ml). The combined organic layer was washed with a saturated solution of sodium chloride (2×100 ml), dried over anhydrous magnesium sulfate, filtrated, and evaporated in vacuo to yield a crude product of 3-methyl-4-hydroxy-mercaptobenzene (yellow liquid).
Name
Identifiers
|
REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Al+3].[Li+].[CH3:7][C:8]1[CH:9]=[C:10]([S:15]C#N)[CH:11]=[CH:12][C:13]=1[OH:14]>O1CCCC1>[CH3:7][C:8]1[CH:9]=[C:10]([SH:15])[CH:11]=[CH:12][C:13]=1[OH:14] |f:0.1.2.3.4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[H-].[H-].[H-].[Al+3].[Li+]
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Two
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Name
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|
|
Quantity
|
1.7 g
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C=C(C=CC1O)SC#N
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
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|
Details
|
After 30 min of stirring at 0° C. and another 2 hours
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
|
In a 250 ml three-necked flask with a constant-pressure dropping
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STIRRING
|
Type
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STIRRING
|
|
Details
|
of stirring at room temperature
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction was quenched by addition of broken ice in an ice water bath
|
ADDITION
|
Type
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ADDITION
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|
Details
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by adding 6 M hydrochloric acid
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
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the aqueous phase was extracted with ethyl acetate (3×100 ml)
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WASH
|
Type
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WASH
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|
Details
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The combined organic layer was washed with a saturated solution of sodium chloride (2×100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
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filtrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
|
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Smiles
|
|
|
Name
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|
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Type
|
product
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|
Smiles
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CC=1C=C(C=CC1O)S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
